Cas no 1346447-06-0 (tert-Butyl (6-iodo-3,4-dihydro-2H-pyrano3,2-bpyridin-8-yl)carbamate)

• Product Name: tert-Butyl (6-iodo-3,4-dihydro-2H-pyrano3,2-bpyridin-8-yl)carbamate
• CAS No: 1346447-06-0
• MF: C₁₃H₁₇IN₂O₃
• MW: 376.190155744553
• MDL: MFCD20487138
• CID: 4695766
• Update Time: 2025-07-01

tert-Butyl (6-iodo-3,4-dihydro-2H-pyrano3,2-bpyridin-8-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridin-8-yl)carbamate
• tert-Butyl (6-iodo-3,4-dihydro-2H-pyrano-[3,2-b]pyridin-8-yl)carbamate
• tert-butyl N-{6-iodo-2H,3H,4H-pyrano[3,2-b]pyridin-8-yl}carbamate
• tert-Butyl (6-iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridin-8-yl)carbamate, AldrichCPR
• tert-Butyl (6-iodo-3,4-dihydro-2H-pyrano3,2-bpyridin-8-yl)carbamate

• MDL： MFCD20487138
• Inchi： 1S/C13H17IN2O3/c1-13(2,3)19-12(17)16-9-7-10(14)15-8-5-4-6-18-11(8)9/h7H,4-6H2,1-3H3,(H,15,16,17)
• InChI Key： BWOYFYVLFOCVOR-UHFFFAOYSA-N
• SMILES： IC1C=C(C2=C(CCCO2)N=1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Topological Polar Surface Area: 60.4

Additional information on tert-Butyl (6-iodo-3,4-dihydro-2H-pyrano3,2-bpyridin-8-yl)carbamate

tert-Butyl (6-Iodo-3,4-Dihydro-2H-Pyrano[3,2-b]Pyridin-8-Yl)Carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl (6-iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridin-8-yl)carbamate has garnered significant attention due to its unique structural features and potential applications in drug discovery. This compound, identified by the CAS number 1346447-06-0, belongs to a class of heterocyclic compounds that are extensively studied for their biological activities. The molecule's structure incorporates a pyrano[3,2-b]pyridine scaffold, which is a fused bicyclic system combining a pyran ring with a pyridine ring. This structural arrangement contributes to its stability and reactivity, making it a valuable substrate for further chemical modifications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of tert-butyl (6-iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridin-8-yl)carbamate. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, to construct this compound. The presence of an iodine atom at the 6-position of the pyrano[3,2-b]pyridine ring facilitates further functionalization, allowing chemists to explore its potential as a building block in medicinal chemistry. For instance, the iodine atom can be replaced with other substituents to modulate the compound's pharmacokinetic properties and enhance its bioavailability.

The tert-butyl carbamate group attached to the pyrano[3,2-b]pyridine ring plays a crucial role in stabilizing the molecule and influencing its solubility. This group is also amenable to deprotection under specific conditions, enabling the incorporation of this compound into larger molecular frameworks. Recent studies have highlighted the importance of such protecting groups in peptide synthesis and drug delivery systems. By leveraging the versatility of the tert-butyl carbamate group, researchers can design molecules with improved therapeutic indices.

One of the most promising applications of tert-butyl (6-iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridin-8-yl)carbamate lies in its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism of action involves interference with key cellular processes such as DNA replication and protein synthesis. Furthermore, its ability to induce apoptosis in cancer cells makes it a compelling candidate for further preclinical development.

In addition to its anti-cancer properties, this compound has shown potential in antiviral research. Studies have revealed that it can inhibit viral replication by targeting essential viral enzymes. This dual functionality underscores the importance of heterocyclic compounds like tert-butyl (6-iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridin-8-yl)carbamate in addressing diverse therapeutic needs. As research progresses, it is anticipated that this compound will serve as a lead structure for developing novel therapeutics.

The synthesis and characterization of tert-butyl (6-iodo-3,4-dihydro-2H-pyrano[3,2-b]pyridin-8-Yl)Carbamate have been extensively documented in recent scientific literature. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies emphasize the importance of rigorous characterization in ensuring the reliability of experimental results.

In conclusion,tert-butyl (6-Iodo-Pyrano[3 2-B]Pyridin-Yl)Carbamate represents a significant advancement in heterocyclic chemistry with promising applications in drug discovery. Its unique structural features and versatile functional groups make it an invaluable tool for researchers seeking to develop innovative therapeutic agents.